Cas no 300805-68-9 (Benzeneacetic acid,2-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)hydrazide)

• Product Name: Benzeneacetic acid,2-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)hydrazide
• CAS No: 300805-68-9
• MF: C₁₆H₁₃N₃O₂
• MW: 279.293323278427
• CID: 319418
• PubChem ID: 388108
• Update Time: 2025-04-19

Benzeneacetic acid,2-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,2-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)hydrazide
• N'-(2-oxoindol-3-yl)-2-phenylacetohydrazide
• benzeneacetic acid, 2-[(3E)-1,2-dihydro-2-oxo-3H-indol-3-ylidene]hydrazide
• Benzeneacetic acid, 2-[(3Z)-1,2-dihydro-2-oxo-3H-indol-3-ylidene]hydrazide
• N'-[(3E)-2-Oxo-1,2-dihydro-3H-indol-3-ylidene]-2-phenylacetohydrazide
• N'-[(3Z)-2-Oxo-1,2-dihydro-3H-indol-3-ylidene]-2-phenylacetohydrazide
• F0890-0033
• N'-(2-Oxo-1,2-dihydro-3H-indol-3-ylidene)-2-phenylacetohydrazide
• NSC-682573
• SCHEMBL23483675
• 300805-68-9
• CHEMBL1822573
• N-[(Z)-(2-oxoindolin-3-ylidene)amino]-2-phenyl-acetamide
• DTXSID10420199
• BDBM50351711
• N'-[(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidene]-2-phenylacetohydrazide
• AKOS002968576
• N'~1~-(2-OXO-1,2-DIHYDRO-3H-INDOL-3-YLIDEN)-2-PHENYLACETOHYDRAZIDE
• 828250-96-0
• 828250-99-3
• (E)-N'-(2-oxoindolin-3-ylidene)-2-phenylacetohydrazide
• NCI60_029574
• N-[(2-hydroxy-1H-indol-3-yl)imino]-2-phenylacetamide
• NSC682573
• AB00672853-01
• AKOS000623391
• HMS1675H17

• Inchi： 1S/C16H13N3O2/c20-14(10-11-6-2-1-3-7-11)18-19-15-12-8-4-5-9-13(12)17-16(15)21/h1-9,17,21H,10H2/b19-18+
• InChI Key： ODEGIZBDYBJTTG-VHEBQXMUSA-N
• SMILES： OC1=C(C2C=CC=CC=2N1)/N=N/C(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 279.10089
• Monoisotopic Mass: 279.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 71.09